N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline

• IUPAC Name: N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline
• InChI: InChI=1S/C21H18ClN3O4S/c1-15(23-24-19-5-3-2-4-6-19)16-7-12-21(25(26)27)17(13-16)14-30(28,29)20-10-8-18(22)9-11-20/h2-13,24H,14H2,1H3/b23-15-
• InChI Key: UNXUKMKJJCXIRN-HAHDFKILSA-N
• Canonical SMILES: CC(=NNC1=CC=CC=C1)C2=CC(=C(C=C2)[N+](=O)[O-])CS(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C/C(=N/NC1=CC=CC=C1)/C2=CC(=C(C=C2)[N+](=O)[O-])CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H18ClN3O4S
• Molecular Weight: 443.9 g/mol

Description

N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline is a useful research compound. Its molecular formula is C21H18ClN3O4S and its molecular weight is 443.9. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One significant application of similar compounds is in the field of corrosion inhibition. For example, a synthesized thiophene Schiff base has been demonstrated to effectively inhibit the corrosion of mild steel in acidic solutions. This compound's efficiency as a corrosion inhibitor increases with its concentration, adhering to the steel surface according to Langmuir's isotherm. This relationship between the compound's structural features and its inhibitory performance offers insights into the potential use of N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline in similar applications (Daoud et al., 2014).

Dye Properties Enhancement

Compounds with structural similarities to N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline have been used to study the properties of azo dyes. Modifications in the substituents of such compounds can significantly affect the coloristic properties and dye exhaustion rates. These findings suggest that N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline could play a role in developing new azo dyes with tailored properties for specific applications (Penchev et al., 1992).

Advanced Material Development

Another application is in the development of advanced materials, such as conducting polymers. Studies on aniline and its derivatives have shown potential in creating materials with desirable electrical properties. For instance, the copolymerization of aniline with sulfonic acid derivatives leads to copolymers with adjustable electrical conductivity, suggesting that compounds like N-[(Z)-1-[3-[(4-chlorophenyl)sulfonylmethyl]-4-nitrophenyl]ethylideneamino]aniline could be used to engineer new conducting materials with specific conductivities (Nguyen et al., 1994).